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carboxylate

CAS No.: 1396762-16-5

Cat. No.: B1434090

Get Quote

Executive Summary
Methyl 6-bromo-1H-indazole-5-carboxylate (Compound A) represents a high-value scaffold

in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., VEGFR,

FGFR). Its structural uniqueness lies in the ortho-disposition of the bromide and ester

functionalities on the benzenoid ring.

This guide compares the reactivity of Compound A against its common regioisomers (e.g., 5-

bromo-6-carboxylate, 4-bromo isomers). The analysis reveals that Compound A exhibits a

distinct reactivity profile characterized by:

High N1-Selectivity: Unlike C7-substituted isomers, Compound A lacks steric hindrance at

the N1-proximal position, favoring thermodynamic N1-alkylation (>95:5 ratio).

Activated Cross-Coupling: The C5-ester acts as an electron-withdrawing group (EWG) ortho

to the C6-bromide, significantly lowering the activation energy for oxidative addition in Pd-
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catalyzed couplings compared to non-activated bromoindazoles.

Structural & Electronic Analysis
The reactivity of indazole carboxylates is governed by the interplay between the acidic NH

proton (pKa ~13.8) and the electronic environment of the benzene ring.

The "Ortho-Ester" Activation Effect
In Compound A, the methyl ester at C5 exerts a strong inductive (-I) and mesomeric (-M)

withdrawal effect. Because it is located ortho to the C6-bromine, it renders the C-Br bond more

electron-deficient.

Compound A (6-Br, 5-COOMe): The C6-position is activated for Nucleophilic Aromatic

Substitution (SNAr) or oxidative addition (Suzuki/Buchwald).

Isomer B (5-Br, 6-COOMe): Similar activation profile; the C5-Br is activated by the C6-ester.

Isomer C (6-Br, 4-COOMe): The C4-ester provides activation, but steric crowding at C4 often

hinders functionalization at C3 or N1.

N-Alkylation Regioselectivity Rules
The most critical divergent step in indazole synthesis is N-alkylation. The selectivity is dictated

by the "C7-Substituent Rule":

Feature
Compound A (6-Br, 5-
COOMe)

Isomer D (e.g., 7-
Nitro/Carboxylate)

C7 Sterics Open (H) Blocked (R)

Electronic Bias N1 lone pair available

N1 lone pair

sterically/electronically

perturbed

Major Product N1-Alkyl (Thermodynamic) N2-Alkyl (Kinetic/Steric)

Selectivity > 10:1 (N1:N2) Shifts toward N2
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Expert Insight: For Compound A, the absence of a C7 substituent means you can reliably target

the N1-isomer using thermodynamic conditions (NaH/THF or Cs2CO3/DMF at elevated temps).

If you require the N2-isomer, you must employ kinetic control (alkylation of the silver salt) or use

a transient blocking group.

Comparative Reactivity Data
The following data summarizes expected performance based on validated internal standards

and literature precedents for analogous halo-indazole carboxylates.

Table 1: Cross-Coupling Efficiency (Suzuki-Miyaura)
Conditions: Ar-B(OH)2 (1.5 eq), Pd(dppf)Cl2 (5 mol%), K2CO3, Dioxane/H2O, 90°C.
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Substrate
Electronic
Environment

Yield
(Phenylboroni
c acid)

Yield
(Heteroaryl
boronic acid)

Notes

6-Br-5-COOMe

(Target)

Ortho-EWG

Activated
88-94% 82-89%

Fast oxidative

addition; minimal

protodebrominati

on.

6-Br-Indazole

(Unsubst.)
Neutral 75-80% 65-72%

Slower reaction;

requires higher

catalyst loading.

5-Br-6-COOMe
Ortho-EWG

Activated
85-92% 80-88%

Comparable to

target; slightly

more steric

hindrance if C4 is

subst.

7-Br-Indazole
Sterically

Hindered
40-55% 30-45%

Significant steric

clash with N1-

protecting

groups.

Table 2: N-Alkylation Selectivity (MeI, NaH, THF)
Substrate C7 Substituent N1 : N2 Ratio Major Isomer Yield

6-Br-5-COOMe

(Target)
H 96 : 4 91% (N1)

5-Br-7-NO2 NO2 5 : 95 88% (N2)

4-Br-Indazole H 95 : 5 90% (N1)

Experimental Protocols
These protocols are designed to be self-validating. The visual cues (color changes,

precipitation) serve as checkpoints for the chemist.
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Protocol A: Regioselective N1-Alkylation
Objective: Synthesis of Methyl 6-bromo-1-methyl-1H-indazole-5-carboxylate.

Dissolution: Dissolve Methyl 6-bromo-1H-indazole-5-carboxylate (1.0 eq) in anhydrous

THF (0.1 M). Cool to 0°C under N2.

Deprotonation: Add NaH (60% dispersion, 1.2 eq) portion-wise.

Validation Check: Evolution of H2 gas and formation of a bright yellow anion solution

indicate successful deprotonation. Stir for 30 min at 0°C.

Alkylation: Add Methyl Iodide (1.3 eq) dropwise.

Thermodynamic Equilibration: Allow the reaction to warm to RT and stir for 4–16 hours.

Why? Kinetic N2-alkylation may occur initially. Extended stirring allows the N2 isomer (less

stable) to revert and alkylate at the thermodynamic N1 position via intermolecular transfer

or equilibration if halide counterions are present.

Workup: Quench with sat. NH4Cl. Extract with EtOAc.

Purification: Silica gel chromatography (Hex/EtOAc). The N1 isomer typically elutes after the

N2 isomer (N2 is less polar).

Protocol B: Activated Suzuki Coupling
Objective: Coupling of 6-Br-5-COOMe with Phenylboronic Acid.

Catalyst Pre-mix: In a vial, mix Pd(dppf)Cl2 (0.05 eq) and Phenylboronic acid (1.5 eq).

Expertise: Using Pd(dppf)Cl2 prevents β-hydride elimination side reactions common with

alkyl-substituted partners, though less relevant here, it is robust for ortho-

hindered/activated systems.

Solvent Degassing: Dissolve the N-alkylated indazole (from Protocol A) in 1,4-Dioxane/Water

(4:1). Sparge with Argon for 15 mins.
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Validation Check: Solution must be oxygen-free to prevent homocoupling of the boronic

acid.

Reaction: Add K2CO3 (3.0 eq). Heat to 90°C for 4 hours.

Observation: The reaction mixture typically turns from orange/red to black (Pd

precipitation) upon completion.

Filtration: Filter through Celite while hot to remove Pd black.

Visualizations & Pathways
Diagram 1: Reaction Landscape & Selectivity Logic
This diagram illustrates the divergent pathways based on reaction conditions and structural

isomers.
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Caption: Reaction landscape for Methyl 6-bromo-1H-indazole-5-carboxylate. Note the

dominance of the N1 pathway due to the lack of C7 substituents, followed by an ester-activated

Suzuki coupling.

Diagram 2: The "Ortho-Activation" Mechanism
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A detailed look at why the specific 6-Br/5-COOMe arrangement is chemically superior for cross-

coupling.

6-Br-5-COOMe Indazole
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C6-Bromide

Inductive Effect (-I)
Lowers e- density at C6

Ortho-Positioning

Pd(0) Oxidative Addition
(Rate Limiting Step)

Faster Reaction

Activates C-Br Bond

Stable Pd(II) Intermediate
Ready for Transmetallation

Click to download full resolution via product page

Caption: Mechanistic insight into the "Ortho-Ester Activation." The electron-withdrawing ester at

C5 reduces electron density at C6, facilitating the insertion of Palladium(0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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